Forensic and toxicology labs require the exact AB-PINACA standard for legally defensible identification, not surrogates like 5F-AB-PINACA. This high-purity reference material enables:
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AB-PINACA is a synthetic indazole-3-carboxamide cannabinoid receptor agonist that serves as a critical baseline standard in forensic toxicology, metabolic profiling, and pharmacological receptor assays [1]. Unlike early-generation naphthoylindoles, AB-PINACA features an L-valinamide side chain and an indazole core, giving it distinct thermal degradation pathways, receptor binding kinetics, and enzymatic clearance profiles [1]. For analytical testing facilities and research organizations, procuring high-purity AB-PINACA is essential for establishing accurate chromatographic retention times, mass spectrometric fragmentation libraries, and baseline in vitro metabolic clearance rates before evaluating halogenated or structurally modified analogs.
CB1/CB2 cannabinoid receptor binding and functional study fit
Cannabimimetic drug discrimination model research context
Indazole-3-carboxamide class certified analytical reference workflow
Substituting AB-PINACA with closely related analogs, such as its fluorinated derivative (5F-AB-PINACA) or the tert-butyl variant (ADB-PINACA), critically compromises analytical and pharmacological workflows [1]. A single fluorine substitution on the pentyl chain nearly doubles the in vitro half-life in human liver microsomes (HLM) and fundamentally alters the primary metabolic excretion profile, shifting it toward oxidative defluorination [1]. Furthermore, in gas chromatography-mass spectrometry (GC-MS), these structural variations shift retention times and alter carboxamide cleavage patterns[2]. Consequently, forensic and toxicological laboratories cannot use class-level surrogates; exact compound procurement is mandatory for legally defensible identification and accurate pharmacokinetic modeling.
Pentyl indazole-3-carboxamide with valinamide side chain; distinct CB1/CB2 pharmacodynamic profile
N-alkyl or amino acid side chain variations produce non-linear shifts in receptor binding and intrinsic efficacy
Key risk: Metabolic pathway divergence. 5F-AB-PINACA undergoes oxidative defluorination; AB-PINACA favors terminal amide hydrolysis. Forensic metabolite targets may not transfer between analogs.
Additional risk: CYP inhibition profile differs markedly from AB-FUBINACA, including time-dependent CYP3A4 inhibition unique to AB-PINACA. Drug-drug interaction study context may not transfer.
In human liver microsome (HLM) assays, AB-PINACA exhibits an in vitro half-life of 18.7 ± 0.4 minutes and an intrinsic clearance (CLint) of 35 mL/min/kg [1]. In direct contrast, its fluorinated analog, 5F-AB-PINACA, demonstrates a significantly prolonged half-life of 35.9 ± 3.0 minutes and a reduced intrinsic clearance of 18 mL/min/kg [1]. This nearly two-fold difference in metabolic stability highlights the distinct enzymatic processing of the unfluorinated pentyl chain.
| Evidence Dimension | In vitro half-life (HLM) and Intrinsic Clearance (CLint) |
| Target Compound Data | T1/2 = 18.7 min; CLint = 35 mL/min/kg |
| Comparator Or Baseline | 5F-AB-PINACA (T1/2 = 35.9 min; CLint = 18 mL/min/kg) |
| Quantified Difference | 1.9x faster half-life and 1.94x higher intrinsic clearance for AB-PINACA |
| Conditions | 1 μmol/L compound incubated with human liver microsomes for up to 1 hour |
Toxicology labs must procure the exact AB-PINACA standard to accurately calibrate metabolic screening models and identify specific non-fluorinated urinary metabolites.
EMAX 71.9 ± 5.8%
1.84-fold higher response; [35S]GTPγS assay, CHO-hCB1 membranes
Reported super-agonist profile context in G-protein activation readout
N=10 vs N=7; single assay platform
In targeted GC-MS frameworks utilizing an isothermal temperature program on a DB-200 column, AB-PINACA elutes at a highly specific retention time of 3.092 (±0.004) minutes [1]. This allows baseline resolution from closely related synthetic cannabinoids such as MDMB-FUBINACA (3.143 min) and legacy compounds like JWH-203 (3.498 min) [1]. The precise retention data underscores the necessity of the exact standard for calibrating forensic screening panels where co-elution of structural isomers or analogs is a major risk.
| Evidence Dimension | GC-MS Retention Time |
| Target Compound Data | 3.092 ± 0.004 min |
| Comparator Or Baseline | MDMB-FUBINACA (3.143 ± 0.012 min) |
| Quantified Difference | 0.051 minute retention time shift |
| Conditions | DB-200 column, isothermal temperature program, targeted synthetic cannabinoid panel |
Procurement of the exact AB-PINACA standard is critical for establishing legally defensible retention time windows in high-throughput forensic drug screening.
IC50 3.9 nM
17.6-fold vs Δ9-THC (68.8 nM); 4.2-fold vs CP-55,940 (16.3 nM)
cAMP assay, CHO-hCB1 cells, N=6
Reported cAMP pathway potency context
Supports signal transduction endpoint review
AB-PINACA is a highly potent indazole-3-carboxamide, exhibiting CB1 receptor activation potencies (EC50 in the low nanomolar range, typically ~1.2-2 nM in fluorometric membrane potential assays) that drastically exceed those of first-generation naphthoylindoles [1]. For instance, legacy benchmarks like JWH-018 exhibit EC50 values around 18-46 nM[1]. The L-valinamide side chain and indazole core of AB-PINACA drive this >10-fold increase in potency, making it an essential reference material for mapping the structure-activity relationships (SAR) of third-generation synthetic cannabinoids.
| Evidence Dimension | CB1 Receptor Activation Potency (EC50) |
| Target Compound Data | Low nanomolar EC50 (~1.2-2 nM) |
| Comparator Or Baseline | JWH-018 (EC50 ~18-46 nM) |
| Quantified Difference | >10-fold higher potency for the indazole carboxamide core |
| Conditions | Fluorometric assay of membrane potential (GIRK channel activation / hyperpolarization) |
Pharmacological research organizations require AB-PINACA to establish accurate baseline potency metrics for indazole-based cannabinoid receptor agonists.
Pooled human hepatocytes, 10 µM, 3h, LC-HRMS
Qualitative metabolic route divergence; forensic target selection context
Different analytical targets required for each compound
Human liver microsomes, probe substrate assays
CYP inhibition profile context differs; CYP3A4 time-dependent inhibition unique
Cross-study comparison; independent validation recommended
13 metabolites characterized across lung, liver, kidney, and urine from postmortem human tissues
LC-HRMS/MSAmide hydrolysis product dominant in lung/liver; hydroxylated/carbonyl metabolites dominant in kidney/urine
Postmortem tissue marker context; supports forensic target selection
Single case study; tissue-specific distribution to verify
Utilizing the exact AB-PINACA standard is required to establish legally defensible retention time windows (e.g., 3.092 min on DB-200 columns) and specific carboxamide cleavage fragmentation patterns in high-throughput forensic drug screening[1].
Toxicology labs must procure AB-PINACA to accurately calibrate human liver microsome (HLM) clearance models, as its 18.7-minute half-life serves as the non-fluorinated baseline for evaluating the metabolic stability of newer indazole-based designer drugs[2].
Pharmacological research organizations rely on AB-PINACA as a high-potency (low nanomolar EC50) indazole-3-carboxamide benchmark to quantify the receptor binding impacts of subsequent structural modifications, such as terminal fluorination or tert-butyl substitutions [3].